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Compound of Interest

Compound Name: Triethyl 2-phosphonobutyrate

Cat. No.: B091414

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethyl 2-phosphonobutyrate is a versatile organophosphonate reagent widely employed in
organic synthesis. Its utility is most prominently demonstrated in the Horner-Wadsworth-
Emmons (HWE) reaction, a cornerstone for the stereoselective synthesis of a,3-unsaturated
esters. These structural motifs are integral to a multitude of biologically active molecules,
making Triethyl 2-phosphonobutyrate a valuable tool in the synthesis of compounds with
therapeutic potential. This guide provides a comprehensive overview of its chemical identity,
physicochemical properties, key synthetic applications, and detailed experimental
methodologies.

Chemical Identity: Alternate Names and Synonyms

Triethyl 2-phosphonobutyrate is known by a variety of names in chemical literature and
commercial catalogs. A comprehensive list of its synonyms and identifiers is provided below to
aid in its recognition and sourcing.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b091414?utm_src=pdf-interest
https://www.benchchem.com/product/b091414?utm_src=pdf-body
https://www.benchchem.com/product/b091414?utm_src=pdf-body
https://www.benchchem.com/product/b091414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value

IUPAC Name ethyl 2-(diethoxyphosphoryl)butanoate[1]
CAS Number 17145-91-4[1][2][3][4][5]

Molecular Formula C1oH210sP[1][2][3][4][5]

Molecular Weight 252.24 g/mol [1][3][4]1[5]

InChl Key GYUCVQSNZFRDRL-UHFFFAOYSA-N[1]

Butanoic acid, 2-(diethoxyphosphinyl)-, ethyl
Synonyms
ester[1]

Ethyl 2-(diethoxyphosphoryl)butanoate[1][2][3]
[41[5]

Ethyl 2-(diethylphosphono)butyrate[1]

NSC 22423[3][4]

Triethyl 2-phosphonobutanoate[1]

Triethyl a-phosphonobutyrate[3]

a-Diethylphosphonobutanoic acid ethyl ester[3]
[4]

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety data for Triethyl 2-phosphonobutyrate
is presented in the following tables for easy reference and comparison.

Table 1: Physical and Chemical Properties
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Property Value Conditions
Colorless to pale yellow ]
Appearance o Ambient
liquid[2]
Boiling Point 152-154 °CI[5] 14 mmHg
Density 1.064 g/mL[5] at 25 °C
Refractive Index 1.432[5] n20/D
Flash Point >113 °C (>235.4 °F)[5] Closed cup
Soluble in organic solvents
such as dichloromethane,
Solubility chloroform, and acetonitrile. -

Not miscible or difficult to mix
with water.[3][6]

Table 2: Safety and Hazard Information

Hazard Category

GHS Classification

Precautionary Statements
(Selected)

Skin Corrosion/Irritation

Warning: Causes skin irritation
(H315)[4]

P264: Wash hands thoroughly
after handling. P280: Wear
protective gloves/protective
clothing/eye protection/face

protection.[4]

Serious Eye Damage/Irritation

Warning: Causes serious eye
irritation (H319)[4]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

Specific Target Organ Toxicity
(Single Exposure)

Warning: May cause

respiratory irritation (H335)[4]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or

in a well-ventilated area.[4]
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Core Application: The Horner-Wadsworth-Emmons
Reaction

Triethyl 2-phosphonobutyrate is a quintessential reagent for the Horner-Wadsworth-Emmons
(HWE) reaction, which facilitates the synthesis of a,3-unsaturated esters from aldehydes and
ketones.[7] This reaction is renowned for its high stereoselectivity, typically favoring the
formation of the (E)-alkene.[7] The HWE reaction offers several advantages over the traditional
Wittig reaction, including the use of more nucleophilic phosphonate carbanions and the
straightforward removal of the water-soluble phosphate byproduct.[8]

Experimental Workflow: Horner-Wadsworth-Emmons
Reaction

The general workflow for a Horner-Wadsworth-Emmons reaction using Triethyl 2-
phosphonobutyrate is depicted below.

Griethyl 2-phosphonobutyrate) [ ]
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Caption: General workflow of the Horner-Wadsworth-Emmons reaction.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b091414?utm_src=pdf-body
https://en.wikipedia.org/wiki/Horner%E2%80%93Wadsworth%E2%80%93Emmons_reaction
https://en.wikipedia.org/wiki/Horner%E2%80%93Wadsworth%E2%80%93Emmons_reaction
http://orgsyn.org/demo.aspx?prep=v88p0152
https://www.benchchem.com/product/b091414?utm_src=pdf-body
https://www.benchchem.com/product/b091414?utm_src=pdf-body
https://www.benchchem.com/product/b091414?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Detailed Experimental Protocol: Synthesis of an (E)-a,3-
Unsaturated Ester

The following is a representative protocol for the Horner-Wadsworth-Emmons reaction using a
phosphonate ester with an aldehyde. This procedure is adapted from established methods and
can be modified for specific substrates.[1][6]

Materials:

Triethyl 2-phosphonobutyrate (1.2 equivalents)

o Aldehyde (1.0 equivalent)

e Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equivalents)

e Anhydrous tetrahydrofuran (THF)

o Saturated agueous ammonium chloride (NH4Cl) solution

o Ethyl acetate

e Brine

Anhydrous sodium sulfate (Na2S0a)
Procedure:

o To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, nitrogen
inlet, and dropping funnel, add sodium hydride (1.2 equivalents).

e Wash the sodium hydride with anhydrous hexanes to remove the mineral oil, and then
carefully add anhydrous THF.

e Cool the suspension to 0 °C in an ice bath.

e Slowly add a solution of Triethyl 2-phosphonobutyrate (1.2 equivalents) in anhydrous THF
to the stirred suspension of sodium hydride.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/pdf/Protocol_for_the_Horner_Wadsworth_Emmons_Reaction_with_Aldehydes_Application_Notes_for_Researchers.pdf
https://nrochemistry.com/horner-wadsworth-emmons-reaction/
https://www.benchchem.com/product/b091414?utm_src=pdf-body
https://www.benchchem.com/product/b091414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for
an additional 30 minutes to ensure complete formation of the phosphonate carbanion.

e Cool the reaction mixture back to 0 °C.

e Add a solution of the aldehyde (1.0 equivalent) in anhydrous THF dropwise to the reaction
mixture.

» Allow the reaction to warm to room temperature and stir until completion, as monitored by
thin-layer chromatography (TLC).

o Carefully quench the reaction by the slow addition of saturated aqueous NH4Cl solution.
o Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x).

o Combine the organic layers, wash with brine, dry over anhydrous NazSOa, and filter.

o Concentrate the filtrate under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel to afford the desired
(E)-a,B-unsaturated ester.

Applications in Drug Discovery and Development

Triethyl 2-phosphonobutyrate is instrumental in the synthesis of precursors to various
therapeutic agents. Its application in the construction of key intermediates for BACE1 inhibitors
and PPAR agonists highlights its importance in drug discovery.

BACE1 Inhibitors and Alzheimer's Disease

Beta-secretase 1 (BACEL) is a key enzyme in the amyloidogenic pathway that produces
amyloid-3 (AB) peptides, which are central to the pathology of Alzheimer's disease.[9] Inhibition
of BACEL is a primary therapeutic strategy to reduce Ap production.

The following diagram illustrates the role of BACEL in the cleavage of Amyloid Precursor
Protein (APP) and the subsequent formation of amyloid-f3 plaques.
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Caption: Simplified BACEL1 signaling pathway in Alzheimer's disease.

PPAR Agonists and Metabolic Diseases

Peroxisome proliferator-activated receptors (PPARS) are nuclear hormone receptors that play
crucial roles in regulating lipid and glucose metabolism.[10] PPAR agonists are used in the
treatment of metabolic disorders such as type 2 diabetes and dyslipidemia.

The mechanism of action for PPAR agonists involves the regulation of gene expression, as

depicted in the diagram below.
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Caption: Simplified PPAR agonist signaling pathway.

Conclusion

Triethyl 2-phosphonobutyrate is a valuable and versatile reagent for organic synthesis,
particularly for the stereoselective formation of carbon-carbon double bonds via the Horner-
Wadsworth-Emmons reaction. Its application in the synthesis of complex molecules with
therapeutic potential, such as BACEL inhibitors and PPAR agonists, underscores its
significance for researchers and professionals in the field of drug development. The information
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and protocols provided in this guide serve as a comprehensive resource for the effective
utilization of this important synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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